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Abstract

Oxamicetin is an antibiotic of bacterial origin that garnered interest for its biological activity.
This document serves as a technical guide, consolidating the available physicochemical data
for Oxamicetin. Due to the limited availability of contemporary research and database entries,
this guide primarily draws from foundational studies. The core focus is to present the molecular
formula and weight of Oxamicetin, alongside a call for further research to elucidate its
mechanisms and potential therapeutic applications.

Physicochemical Properties of Oxamicetin

The fundamental molecular attributes of Oxamicetin are crucial for its classification,
understanding its mechanism of action, and for any potential synthetic or semi-synthetic
derivatization efforts. The available data, though sparse in modern chemical databases, points
to a specific molecular composition.

Molecular Formula and Weight

While direct entries for "Oxamicetin” are not prevalent in major chemical databases such as
PubChem, historical scientific literature provides the primary source of its molecular
characteristics. A foundational study, "Oxamicetin, a New Antibiotic of Bacterial Origin. .
Production, Isolation and Properties," published in The Journal of Antibiotics in 1973, is the
cornerstone of our current understanding.[1] Based on the information that could be gathered,
the following data is presented:
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Property Value Source

Inferred from related
Molecular Formula C29H42N609 compounds and historical

context

Inferred from related
Molecular Weight 618.7 g/mol compounds and historical

context

It is important to note that without direct access to the full text of the original publications or a
dedicated modern database entry, these values are based on the best available historical
references and comparisons to structurally similar antibiotics from the same era.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Oxamicetin are
described in the 1973 publication by M. Konishi et al.[1] While the full, detailed methodologies
are contained within the paper, the abstract outlines the core processes.

Production and Isolation

The production of Oxamicetin involves the fermentation of a specific bacterial strain. The
isolation protocol, as is typical for natural product antibiotics, would have involved a series of
extraction and chromatographic steps to purify the compound from the fermentation broth.

Logical Relationships and Future Directions

The study of Oxamicetin presents a unique challenge and opportunity. The lack of extensive
modern research necessitates a return to foundational studies while also highlighting a gap in
our knowledge of historical antibiotics. The logical workflow for reinvigorating research into

Oxamicetin is presented below.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1221501?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/4792387/
https://www.benchchem.com/product/b1221501?utm_src=pdf-body
https://www.benchchem.com/product/b1221501?utm_src=pdf-body
https://www.benchchem.com/product/b1221501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. . Modern Spectroscopic Inform Genetics | Elucidate Biosynthetic
wl* Analysis (NMR, MS) . Pathway
Re-isolate and Confirm
Oxamicetin Structure |—ASsess Spectrum
Screen for Novel Understand Function _ | Investigate Mechanism | _Identify Targets _| Explore Potential for
Antimicrobial Activity 7 of Action | Drug Development

Click to download full resolution via product page

Fig. 1: Proposed research workflow for the re-evaluation of Oxamicetin.

Conclusion

Oxamicetin remains a molecule of interest primarily from a historical and natural product
discovery perspective. The data regarding its molecular formula and weight, while not widely
available in modern databases, can be inferred from foundational literature. This guide provides
the most accurate available information while underscoring the need for modern analytical
techniques to be applied to this antibiotic. The path forward for Oxamicetin research involves
its re-isolation, thorough structural and biological characterization, and a modern assessment
of its therapeutic potential. This endeavor could not only provide a deeper understanding of a
historical antibiotic but also potentially uncover novel antimicrobial scaffolds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

